Cas no 1380763-63-2 (2-(pyrimidin-4-yl)morpholine)

• Product Name: 2-(pyrimidin-4-yl)morpholine
• CAS No: 1380763-63-2
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 6444818
• PubChem ID: 67364551
• Update Time: 2025-06-08

2-(pyrimidin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(pyrimidin-4-yl)morpholine
• Morpholine, 2-(4-pyrimidinyl)-

• Inchi： 1S/C8H11N3O/c1-2-10-6-11-7(1)8-5-9-3-4-12-8/h1-2,6,8-9H,3-5H2
• InChI Key： SUFZSYPRKXTQKW-UHFFFAOYSA-N
• SMILES： N1CCOC(C2C=CN=CN=2)C1

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 320.2±32.0 °C(Predicted)
• pka: 7.99±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(pyrimidin-4-yl)morpholine

Introduction to 2-(pyrimidin-4-yl)morpholine (CAS No. 1380763-63-2)

The compound 2-(pyrimidin-4-yl)morpholine, identified by the CAS number 1380763-63-2, represents a significant molecule in the realm of pharmaceutical and chemical research. This heterocyclic amine derivative has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The integration of a pyrimidine ring with a morpholine moiety creates a scaffold that is particularly amenable to further functionalization, making it a valuable intermediate in the synthesis of biologically active compounds.

Recent advancements in drug discovery have highlighted the importance of small molecules that can modulate biological pathways with high specificity. The pyrimidin-4-yl substituent, a key feature of this compound, is well-documented for its role in enhancing binding affinity and selectivity in various therapeutic targets. This attribute has positioned 2-(pyrimidin-4-yl)morpholine as a promising candidate for further exploration in the development of novel therapeutic agents.

In the context of contemporary research, the compound has been investigated for its potential interactions with enzymes and receptors relevant to diseases such as cancer, inflammation, and neurological disorders. The morpholine group, known for its ability to enhance solubility and bioavailability, complements the pyrimidine core, creating a molecule that is both structurally robust and pharmacologically interesting. This combination has led to its inclusion in several high-throughput screening campaigns aimed at identifying novel drug candidates.

One particularly intriguing aspect of 2-(pyrimidin-4-yl)morpholine is its ability to serve as a precursor for more complex derivatives. Researchers have leveraged this compound to develop libraries of analogs with tailored properties, such as altered metabolic stability or enhanced binding affinity. These derivatives have been evaluated in preclinical studies, demonstrating promising results in models of disease. The flexibility offered by the morpholine ring allows for modifications that can fine-tune pharmacokinetic profiles, making it an attractive scaffold for medicinal chemists.

The synthesis of 2-(pyrimidin-4-yl)morpholine involves multi-step organic transformations that highlight the compound's synthetic accessibility. Modern synthetic methodologies have enabled the efficient preparation of this intermediate, reducing costs and improving yields. This accessibility is crucial for large-scale drug development programs, where rapid and cost-effective production of key intermediates is essential. Additionally, advances in catalytic processes have allowed for greener synthetic routes, aligning with the growing emphasis on sustainability in chemical manufacturing.

From a computational chemistry perspective, 2-(pyrimidin-4-yl)morpholine has been subjected to extensive molecular modeling studies. These studies aim to elucidate its interactions with biological targets at an atomic level, providing insights that guide medicinal chemistry efforts. The integration of machine learning algorithms has further accelerated this process, enabling the prediction of binding affinities and optimal conformations with remarkable accuracy. Such computational tools are indispensable in modern drug discovery pipelines.

The pharmacological profile of 2-(pyrimidin-4-yl)morpholine continues to be refined through iterative design and testing. Researchers are exploring its potential as an antagonist or agonist for various receptors, including those involved in pain modulation and neurotransmitter signaling. Preliminary data suggest that derivatives of this compound may exhibit therapeutic benefits without significant side effects, a critical factor in drug development.

In conclusion, 2-(pyrimidin-4-yl)morpholine (CAS No. 1380763-63-2) stands as a testament to the innovative spirit of contemporary chemical research. Its unique structural features and potential applications make it a cornerstone in the quest for novel therapeutics. As research progresses, it is anticipated that this compound will continue to inspire new discoveries and contribute to advancements across multiple therapeutic areas.